Cas no 1119898-47-3 (5-((4-(2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-yl)quinolin-6-yl)methylene)thiazolidine-2,4-dione)

• Product Name: 5-((4-(2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-yl)quinolin-6-yl)methylene)thiazolidine-2,4-dione
• CAS No: 1119898-47-3
• MF: C₁₉H₁₂N₂O₄S₂
• MW: 396.439581871033
• CID: 842613
• PubChem ID: 25211646
• Update Time: 2025-06-14

5-((4-(2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-yl)quinolin-6-yl)methylene)thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-((4-(2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-yl)quinolin-6-yl)methylene)thiazolidine-2,4-dione
• (5E)-5-[[4-(2,3-dihydrothieno[3,4-b][1,4]dioxin-5-yl)quinolin-6-yl]methylidene]-1,3-thiazolidine-2,4-dione
• 2,4-Thiazolidinedione, 5-[[4-(2,3-dihydrothieno[3,4-b]-1,4-dioxin-5-yl)-6-quinolinyl]methylene...
• 2,4-Thiazolidinedione, 5-[[4-(2,3-dihydrothieno[3,4-b]-1,4-dioxin-5-yl)-6-quinolinyl]Methylene]-
• (5E)-5-{[4-(2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-yl)quinolin-6-yl]methylidene}-1,3-thiazolidine-2,4-dione
• 1119898-47-3
• DTXSID80649113

• Inchi： 1S/C19H12N2O4S2/c22-18-15(27-19(23)21-18)8-10-1-2-13-12(7-10)11(3-4-20-13)17-16-14(9-26-17)24-5-6-25-16/h1-4,7-9H,5-6H2,(H,21,22,23)/b15-8+
• InChI Key： VALJOOTWCYPLGV-OVCLIPMQSA-N
• SMILES： S1C=C2C(=C1C1C=CN=C3C=CC(/C=C4\C(NC(=O)S\4)=O)=CC=13)OCCO2

Computed Properties

• Exact Mass: 396.02384922g/mol
• Monoisotopic Mass: 396.02384922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 131Ų

Additional information on 5-((4-(2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-yl)quinolin-6-yl)methylene)thiazolidine-2,4-dione

Research Brief on 5-((4-(2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-yl)quinolin-6-yl)methylene)thiazolidine-2,4-dione (CAS: 1119898-47-3)

Recent studies on the compound 5-((4-(2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-yl)quinolin-6-yl)methylene)thiazolidine-2,4-dione (CAS: 1119898-47-3) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been investigated for its biological activities, particularly in the context of therapeutic applications. The integration of a thiazolidine-2,4-dione moiety with a quinoline scaffold suggests potential interactions with various biological targets, making it a subject of significant interest in drug discovery.

The primary objective of recent research has been to elucidate the pharmacological properties and mechanisms of action of this compound. In vitro and in vivo studies have demonstrated its efficacy in modulating specific signaling pathways, particularly those involved in metabolic and inflammatory diseases. For instance, preliminary data indicate that the compound exhibits inhibitory effects on key enzymes such as protein tyrosine phosphatases (PTPs), which are implicated in insulin resistance and type 2 diabetes. These findings underscore its potential as a therapeutic agent for metabolic disorders.

Methodologically, the synthesis and characterization of 5-((4-(2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-yl)quinolin-6-yl)methylene)thiazolidine-2,4-dione have been optimized to enhance yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity. Furthermore, computational modeling and molecular docking studies have provided insights into its binding affinity and interaction with target proteins, supporting its rational design as a drug candidate.

Recent results have also highlighted the compound's selectivity and potency in cellular assays. For example, it has shown nanomolar activity against certain cancer cell lines, suggesting potential applications in oncology. Additionally, its pharmacokinetic properties, such as bioavailability and metabolic stability, are currently under investigation to assess its suitability for further preclinical development. These studies are critical for understanding the compound's therapeutic window and potential side effects.

In conclusion, 5-((4-(2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-yl)quinolin-6-yl)methylene)thiazolidine-2,4-dione represents a promising scaffold for the development of novel therapeutics. Its multifaceted biological activities, combined with its synthetic accessibility, make it a valuable candidate for further research. Future studies should focus on optimizing its pharmacological profile and exploring its efficacy in animal models of disease. The ongoing investigations into this compound exemplify the dynamic interplay between chemical synthesis and biological evaluation in modern drug discovery.